Interferences in the determination of chromium in plant materials and soil samples by flame atomic absorption spectrometry
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9881300585
Abstract
A method is described for the determination of chromium in plant materials and soil samples by flame atomic absorption spectrometry. Factors influencing the sensitivity of the method for chromium and cationic interferences were investigated in air-acetylene and dinitrogen oxide-acetylene flames. Interferences that were pronounced in an air-acetylene flame were almost eliminated in a dinitrogen oxide-acetylene flame, so the latter was employed for the determination of chromium. Extraction of Cr2O72– into isobutyl methyl ketone was used to concentrate chromium from plant digests and soil extracts; Cr3+ in these solutions was efficiently oxidised by (NH4)2S2O8. Dry ashing followed by removal of silica was used for digestion of plants. Soil extracts (Na2EDTA) should be ashed before the oxidation-extraction procedure. Total chromium in soil samples was determined without a pre-concentration procedure.
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Journal Name：Analyst
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